Cas no 14549-62-3 (3-Pyridinamine,5-bromo-4-(4-phenyl-1-piperazinyl)-)

3-Pyridinamine,5-bromo-4-(4-phenyl-1-piperazinyl)- structure
14549-62-3 structure
Product Name:3-Pyridinamine,5-bromo-4-(4-phenyl-1-piperazinyl)-
CAS No:14549-62-3
MF:C15H17BrN4
MW:333.226281881332
CID:177649
PubChem ID:203476
Update Time:2025-04-19

3-Pyridinamine,5-bromo-4-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,5-bromo-4-(4-phenyl-1-piperazinyl)-
    • 5-Bromo-4-(4-phenyl-1-piperazinyl)-3-pyridinamine
    • 5-bromo-4-(4-phenylpiperazin-1-yl)pyridin-3-amine
    • DTXSID20163065
    • BRN 0622082
    • 1-(3-Amino-5-bromo-4-pyridyl)-4-phenylpiperazine
    • 4-Phenyl-1-(3-amino-5-bromo-4-pyridyl)piperazine
    • 14549-62-3
    • Piperazine, 1-(3-amino-5-bromo-4-pyridyl)-4-phenyl-
    • Inchi: 1S/C15H17BrN4/c16-13-10-18-11-14(17)15(13)20-8-6-19(7-9-20)12-4-2-1-3-5-12/h1-5,10-11H,6-9,17H2
    • InChI Key: WTUPIFDULMNGBJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1N1CCN(C2C=CC=CC=2)CC1)N

Computed Properties

  • Exact Mass: 332.06381
  • Monoisotopic Mass: 332.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.4Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 500.4°Cat760mmHg
  • Flash Point: 256.4°C
  • Refractive Index: 1.66
  • PSA: 45.39
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